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Compound of Interest

Compound Name: 3'-Bromopropiophenone

Cat. No.: B130256

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals handling 3'-
Bromopropiophenone. Adherence to these procedures is critical for ensuring personnel
safety and maintaining a secure laboratory environment.

3'-Bromopropiophenone is a compound utilized in various organic synthesis applications.[1]
While a valuable reagent, it presents hazards that necessitate careful handling and the
consistent use of personal protective equipment (PPE).[2][3] This guide outlines the necessary
precautions, operational procedures, and disposal protocols to mitigate risks.

Hazard Identification and Personal Protective
Equipment

3'-Bromopropiophenone is classified as a substance that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[2][3] Therefore, stringent adherence to PPE
protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale
Goggles (European standard - To prevent eye contact which
Eye Protection EN 166) or OSHA-approved can cause serious irritation.[2]
safety glasses.[2][4] [3]

) Protective, chemical-resistant To avoid skin contact which
Hand Protection o
gloves. can cause irritation.[2][4]

Laboratory coat and close-toed
) ] footwear.[3] Wear appropriate To minimize the risk of
Skin and Body Protection ] ) ) ]
protective clothing to prevent accidental skin contact.

skin exposure.[2][4]

Generally not required under
normal laboratory use with
adequate ventilation.[2][5] For
) ) large-scale operations or in To prevent respiratory tract
Respiratory Protection o
case of emergency, a irritation from dust or vapors.[3]
NIOSH/MSHA or European
Standard EN 136 approved

respirator should be used.[2][4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 3'-Bromopropiophenone is crucial for safety. The following
step-by-step plan details the procedures for receiving, storing, handling, and disposing of this
chemical.

=

. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the supplier's label and hazard warnings are intact and legible.

Verify that the Safety Data Sheet (SDS) is readily accessible.

N

. Storage:
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Store in a dry, cool, and well-ventilated area.[2]

Keep the container tightly closed to prevent the ingress of moisture and contamination.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]
. Handling and Use:

All handling of 3'-Bromopropiophenone should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3]

Ensure that an eyewash station and a safety shower are in close proximity to the
workstation.[2]

Avoid direct contact with skin and eyes.[2] Do not breathe in dust.[2]
Ground and bond containers when transferring material to prevent static discharge.
After handling, wash hands and any exposed skin thoroughly.[3][5]
. Spill Management:
In the event of a spill, evacuate unprotected personnel from the area.
Ensure adequate ventilation.
Wear the appropriate PPE as outlined above.

For small spills, absorb the material with an inert substance (e.g., sand, vermiculite) and
place it into a suitable, labeled container for disposal.[3]

Prevent the spill from entering drains or waterways.
. Disposal:

Dispose of waste material and empty containers in accordance with local, regional, and
national regulations.[4]

The disposal must be carried out by a licensed waste disposal company.[2]
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e Do not mix with other waste streams unless explicitly permitted.

Quantitative Data Summary

The following table summarizes key quantitative data for 3'-Bromopropiophenone.

Property Value

CAS Number 19829-31-3[2]

Molecular Formula C9H9BrO[2]

Molecular Weight 213.07 g/mol [5]

Appearance Off-white to pale cream solid[2][6]
Odor Odorless|[2]

Melting Point 35.0 - 45.0 °C[6]

Specific Gravity 1.400[5]

Workflow for Safe Handling

The following diagram illustrates the logical flow of procedures for safely managing 3'-
Bromopropiophenone within a laboratory setting.
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Workflow for Safe Handling of 3'-Bromopropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 3'-
Bromopropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130256#personal-protective-equipment-for-handling-
3-bromopropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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